Cas no 113305-94-5 (5-aminopyrazine-2-carbonitrile)

• Product Name: 5-aminopyrazine-2-carbonitrile
• CAS No: 113305-94-5
• MF: C₅H₄N₄
• MW: 120.112059593201
• MDL: MFCD08234954
• CID: 63021
• PubChem ID: 13925294
• Update Time: 2025-06-28

5-aminopyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyanopyrazine
• 5-aminopyrazine-2-carbonitrile
• 2-Pyrazinecarbonitrile, 5-amino-
• IFLAB-BB F2108-0176
• 5-amino-5-cyanopyrazine
• 5-AMINO-2-CYANOPYRAZINE
• Pyrazinecarbonitrile, 5-amino-
• 5-Aminopyrazine-2-Carbonitrile(WX609404)
• C5H4N4
• AKOS005146150
• 5-aminopyrazine-2-carbonitrile, AldrichCPR
• AC-2752
• 113305-94-5
• A23454
• DTXSID30552582
• 5-aminopyrazinecarbonitrile
• AM20070301
• SY002808
• 2-Amino-5-cyano pyrazine
• 5-CYANOPYRAZIN-2-AMINE
• MFCD08234954
• EN300-101119
• PB22136
• 2-Amino 5-cyano pyrazine
• 5-Amino-pyrazine-2-carbonitrile
• Q-103311
• BCP23271
• SCHEMBL305290
• FT-0647731
• PS-4001
• A2304
• VYANAPRTDDQFJY-UHFFFAOYSA-N
• CS-B0941
• 5-AMINO-2-PYRAZINECARBONITRILE
• 2-AMINO-5-CYANOPYRAZINE, 95+%
• DB-000556

• MDL： MFCD08234954
• Inchi： 1S/C5H4N4/c6-1-4-2-9-5(7)3-8-4/h2-3H,(H2,7,9)
• InChI Key： VYANAPRTDDQFJY-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)N=CC=1N

Computed Properties

• Exact Mass: 120.04400
• Monoisotopic Mass: 120.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.3
• Melting Point: 201-208°C
• Flash Point: 175.605℃
• Refractive Index: 1.6
• PSA: 75.59000
• LogP: 0.51168

5-aminopyrazine-2-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 41
• Safety Instruction： 26-39
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 5-aminopyrazine-2-carbonitrile

5-Aminopyrazine-2-Carbonitrile (CAS No. 113305-94-5): A Comprehensive Overview

5-Aminopyrazine-2-carbonitrile (CAS No. 113305-94-5) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and materials science. This molecule, characterized by its unique structure and chemical properties, has garnered considerable attention in recent years due to its potential therapeutic and industrial uses.

The chemical structure of 5-aminopyrazine-2-carbonitrile consists of a pyrazine ring with an amino group at the 5-position and a cyano group at the 2-position. This arrangement imparts distinct reactivity and biological activity to the compound, making it a valuable building block in the synthesis of more complex molecules. The compound's molecular formula is C₆H₆N₄, and its molecular weight is approximately 142.14 g/mol.

In the realm of medicinal chemistry, 5-aminopyrazine-2-carbonitrile has been extensively studied for its potential as a lead compound in drug discovery. Recent research has highlighted its role as a potent inhibitor of various enzymes and receptors, which are implicated in several diseases. For instance, studies have shown that derivatives of this compound exhibit significant anti-inflammatory and anti-cancer properties. One notable example is the use of 5-aminopyrazine-2-carbonitrile derivatives as inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells.

Beyond its therapeutic applications, 5-aminopyrazine-2-carbonitrile has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and other advanced materials. Researchers have explored the use of this compound in organic field-effect transistors (OFETs) and organic photovoltaic devices (OPVs), where its high electron affinity and stability contribute to improved device performance.

The synthesis of 5-aminopyrazine-2-carbonitrile can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-cyanoacetamide with hydrazine under appropriate conditions to form the desired product. This synthetic pathway is well-documented in the literature and has been optimized for high yields and purity. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, which minimize waste and reduce energy consumption.

In terms of safety and handling, 5-aminopyrazine-2-carbonitrile should be managed with care to ensure laboratory safety. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used during handling to prevent skin contact and inhalation. It is also important to store the compound in a cool, dry place away from incompatible substances.

The future prospects for 5-aminopyrazine-2-carbonitrile are promising, driven by ongoing research into its diverse applications. In the pharmaceutical industry, continued exploration of its biological activities could lead to the development of novel drugs for treating various diseases. In materials science, further optimization of its electronic properties may result in more efficient and sustainable electronic devices.

In conclusion, 5-aminopyrazine-2-carbonitrile (CAS No. 113305-94-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working in medicinal chemistry, pharmaceutical development, and materials science. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in these fields.